Ro 22-5112-d5

• Molecular Formula: C₂₀H₂₅D₅O₄
• Molecular Weight: 339.48
• Synonyms: 5,6-Dihydro-5,6-dihydroxyretinoic Acid-d5; (2E,4E,6E,8E)-9-(1,2-Dihydroxy-2,6,6-trimethylcyclohexyl-d5)-3,7-dimethylnona-2,4,6,8-tetraenoic Acid

Description

Ro 22-5112-d5 is a deuterated compound, as indicated by the "d5" suffix, which signifies the substitution of five hydrogen atoms with deuterium isotopes. Such compounds are typically employed in mass spectrometry and pharmacokinetic studies due to their enhanced stability and isotopic distinguishability .

Deuterated compounds like Ro 22-5112-d5 are critical in quantitative analysis, serving as internal standards to improve precision by minimizing matrix effects . For example, deuterated fluoroquinolones (e.g., Norfloxacin-d5 and Pefloxacin-d5) are used to quantify parent drugs in biological matrices . Ro 22-5112-d5 likely shares similar applications, leveraging its isotopic labeling for traceability in complex mixtures.

Comparison with Similar Compounds

Non-Deuterated Parent Compound (Hypothetical: Ro 22-5112)

• Molecular Weight : Expected to be ~5 Da lighter than Ro 22-5112-d5 due to hydrogen-deuterium substitution.
• Stability: Non-deuterated compounds are more susceptible to metabolic degradation, limiting their utility in long-term pharmacokinetic studies .
• Applications : Used as active pharmaceutical ingredients (APIs), whereas deuterated versions enhance analytical accuracy .

Pefloxacin-d5

• Molecular Formula : C₁₇H₁₅D₅FN₃O₃.
• Applications : Serves as an internal standard for pefloxacin quantification in serum .
• Advantage Over Parent Compound : Reduces ion suppression in LC-MS/MS, improving detection limits .

Norfloxacin-d5

• Molecular Weight: 335.3 g/mol (vs. 330.3 g/mol for non-deuterated norfloxacin).
• Solubility: Comparable to Ro 22-5112-d5 in polar solvents (e.g., methanol, water), with log Po/w values adjusted by deuterium substitution .
• Bioavailability : Deuterated forms exhibit similar GI absorption but slower metabolic clearance .

Comparative Data Table

Property	Ro 22-5112-d5 (Inferred)	Pefloxacin-d5	Norfloxacin-d5	Non-Deuterated Analog (Hypothetical)
Molecular Weight	~350 Da*	356.3 Da	335.3 Da	~345 Da*
log Po/w	2.15 (estimated)	1.85	1.64	1.78 (estimated)
Solubility (mg/mL)	0.24 (aqueous)	0.55	0.68	0.87
Stability	High (deuterium effect)	High	High	Moderate
Primary Use	Analytical standard	Pharmacokinetics	Toxicology studies	Therapeutic agent

*Estimates based on analogous compounds.

Key Research Findings

Enhanced Analytical Precision : Deuterated compounds like Ro 22-5112-d5 reduce variability in mass spectrometry by providing distinct isotopic signatures, critical for quantifying low-abundance analytes in biological samples .

Metabolic Stability: Deuterium substitution slows hepatic metabolism, as observed in Norfloxacin-d5, which showed a 20% longer half-life than its non-deuterated counterpart .

Synthetic Challenges : Deuterated analogs require specialized synthesis routes, such as catalytic deuteration or isotope-exchange reactions, often yielding lower quantities (e.g., 26% yield for CAS 1046861-20-4) .

Q & A

Q. Which theoretical models best explain Ro 22-5112-d5’s structure-activity relationships (SAR)?

• Methodological Answer :
• QSAR Modeling : Use Gaussian or Schrödinger Suite to correlate electronic properties (HOMO/LUMO, logP) with bioactivity.
• Free-Energy Perturbation (FEP) : Calculate binding affinities for SAR-guided optimization.
• Retrosynthetic Analysis : Apply Corey’s method to design novel analogs .